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Compound of Interest

Compound Name: Mordant Blue 29

Cat. No.: B15547470

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mordant Blue 29, also widely known as Chrome Azurol S, is a triphenylmethane acid dye
utilized in histology for the detection of metal ions, most notably aluminum.[1] Its application is
particularly relevant in the study of undecalcified bone tissue, where the accumulation of
aluminum can be indicative of certain pathological conditions.[2][3] This staining technique
relies on the principle of chelation, where Mordant Blue 29 forms a distinctively colored
complex with aluminum deposits in tissue sections, allowing for their microscopic visualization.
This application note provides a detailed protocol for the use of Mordant Blue 29 in a
histological setting.
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Property Value

Synonyms Chrome Azurol S, C.I. 43825
CAS Number 1667-99-8

Molecular Formula C23H13Cl2Nas09eS

Molecular Weight 605.28 g/mol

Appearance Red-brown powder
Solubility Soluble in water

Quantitative Staining Parameters
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Parameter

Value/Range

Notes

Mordant Blue 29

Concentration

0.5% - 1% (w/v)

A 1% solution has been noted
for plant tissues. A 0.5%
solution is a common starting

point for histological stains.

Staining Solution pH

An acidic pH may aid in the
specific binding to aluminum

deposits in bone.

Staining Time

10 - 20 minutes

Optimal time may vary
depending on tissue thickness

and fixation.

Differentiation

1% Acetic Acid

A brief rinse to remove non-

specific background staining.

Bluing

Scott's Tap Water Substitute

To achieve the final stable blue
color of the aluminum-dye

complex.

Counterstain Concentration

0.5% (w/v)

For Eosin Y or Van Gieson's

solution.

Counterstaining Time

1 - 3 minutes

Dependent on the chosen
counterstain and desired

intensity.

Experimental Protocols

This protocol is a recommended procedure for staining aluminum in undecalcified, paraffin-

embedded bone sections.

Reagent Preparation

e Mordant Blue 29 Staining Solution (0.5% w/v, pH 5.0)

o Dissolve 0.5 g of Mordant Blue 29 powder in 100 mL of distilled water.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/product/b15547470?utm_src=pdf-body
https://www.benchchem.com/product/b15547470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Adjust the pH to 5.0 using 1% acetic acid.

o Filter the solution before use.

e 1% Acetic Acid Solution (Differentiating Solution)
o Add 1 mL of glacial acetic acid to 99 mL of distilled water.
e Scott's Tap Water Substitute (Bluing Solution)
o This can be purchased commercially or prepared in the laboratory.
e 0.5% Eosin Y Counterstain
o Dissolve 0.5 g of Eosin Y powder in 100 mL of distilled water.[4][5][6]
o Add a few drops of glacial acetic acid to enhance staining.
OR
e Van Gieson's Counterstain
o Prepare a saturated aqueous solution of picric acid.
o Prepare a 1% aqueous solution of acid fuchsin.

o Mix 100 mL of the saturated picric acid solution with 5 mL of the 1% acid fuchsin solution.

[7]

Staining Procedure

o Deparaffinization and Rehydration:
o Deparaffinize sections in xylene (2 changes of 5 minutes each).

o Rehydrate through descending grades of alcohol: 100% (2 changes of 2 minutes each),
95% (2 minutes), and 70% (2 minutes).

o Rinse in distilled water.
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Staining:

o Immerse slides in the 0.5% Mordant Blue 29 staining solution for 10-20 minutes.
Washing:

o Rinse briefly in distilled water.

Differentiation:

o Dip the slides in 1% acetic acid solution for 10-15 seconds to remove background staining.
o Control this step microscopically.

Washing:

o Rinse thoroughly in distilled water.

Bluing:

o Immerse in Scott's Tap Water Substitute for 1-2 minutes until the aluminum deposits
appear as a distinct blue color.

o Wash in running tap water for 5 minutes.
Counterstaining:

o Immerse in 0.5% Eosin Y solution for 1-3 minutes or in Van Gieson's solution for 1-2
minutes.[8]

Dehydration and Mounting:

o Dehydrate through ascending grades of alcohol: 95% (2 minutes) and 100% (2 changes of
2 minutes each).

o Clear in xylene (2 changes of 3 minutes each).

o Mount with a resinous mounting medium.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15547470?utm_src=pdf-body
https://diagnostics.roche.com/global/en/products/lab/special-stains-van-gieson-cs-pid00000053.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Visualization of Workflow and Staining Mechanism
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Fig. 1: Mordant Blue 29 Staining Workflow

Legend Chelation Reaction

Click to download full resolution via product page

Fig. 2: Staining Mechanism of Mordant Blue 29

Expected Results

e Aluminum Deposits: Bright Blue to Blue-Violet

o Nuclei: Blue to Purple (if a hematoxylin counterstain is used before Van Gieson) or Pink/Red
(with Eosin Y)

e Cytoplasm: Pink to Red (with Eosin Y) or Yellow (with Van Gieson)[7]
o Collagen: Pink (with Eosin Y) or Red (with Van Gieson)
e Muscle: Pink to Red (with Eosin Y) or Yellow (with Van Gieson)[7]

Interpretation of Results

The presence of blue to blue-violet deposits at sites such as the interface between osteoid and
mineralized bone is indicative of aluminum accumulation. The intensity of the staining can
provide a semi-quantitative assessment of the extent of aluminum deposition. It is
recommended to use positive and negative control tissues to validate the staining results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

